Methyl 4-(6-aminopyridazin-3-yl)benzoate
Cat. No. B8330671
M. Wt: 229.23 g/mol
InChI Key: NFFKUHYWIRBHKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09169259B2
Procedure details
A mixture of 6-chloropyridazin-3-amine (3.24 g, 25 mmol), methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (9.8 g, 37.4 mmol), Pd2(dba)3 (0.72 g, 1.25 mmol), X-phos (1.19 g, 2.5 mmol) and Na2CO3 (7.95 g, 75 mmol) in dioxane (150 mL) and water (15 mL) was heated to 100° C. with stirring for 4 h under N2. The solvent was removed in vacuo and the resulting mixture was purified by chromatography (silica gel, 200-300 mesh, CH2Cl2:MeOH=20:1) to give methyl 4-(6-aminopyridazin-3-yl)benzoate (2.8 g, 48%) as a white solid. LC-MS: [M+H]+, 230.1, tR=1.213 min.
Quantity
9.8 g
Type
reactant
Reaction Step One
Yield
48%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:7]=[N:6][C:5]([NH2:8])=[CH:4][CH:3]=1.CC1(C)C(C)(C)OB([C:17]2[CH:26]=[CH:25][C:20]([C:21]([O:23][CH3:24])=[O:22])=[CH:19][CH:18]=2)O1.CC(C1C=C(C(C)C)C(C2C=CC=CC=2P(C2CCCCC2)C2CCCCC2)=C(C(C)C)C=1)C.C([O-])([O-])=O.[Na+].[Na+]>O1CCOCC1.O.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.C1C=CC(/C=C/C(/C=C/C2C=CC=CC=2)=O)=CC=1.[Pd].[Pd]>[NH2:8][C:5]1[N:6]=[N:7][C:2]([C:17]2[CH:26]=[CH:25][C:20]([C:21]([O:23][CH3:24])=[O:22])=[CH:19][CH:18]=2)=[CH:3][CH:4]=1 |f:3.4.5,8.9.10.11.12|
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Inputs
Step One
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Name
|
|
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Quantity
|
3.24 g
|
|
Type
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reactant
|
|
Smiles
|
ClC1=CC=C(N=N1)N
|
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Name
|
|
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Quantity
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9.8 g
|
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Type
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reactant
|
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Smiles
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CC1(OB(OC1(C)C)C1=CC=C(C(=O)OC)C=C1)C
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Name
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|
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Quantity
|
1.19 g
|
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Type
|
reactant
|
|
Smiles
|
CC(C)C1=CC(=C(C(=C1)C(C)C)C2=C(C=CC=C2)P(C3CCCCC3)C4CCCCC4)C(C)C
|
|
Name
|
|
|
Quantity
|
7.95 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Na+].[Na+]
|
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Name
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|
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Quantity
|
150 mL
|
|
Type
|
solvent
|
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Smiles
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O1CCOCC1
|
|
Name
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|
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Quantity
|
15 mL
|
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Type
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solvent
|
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Smiles
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O
|
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Name
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|
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Quantity
|
0.72 g
|
|
Type
|
catalyst
|
|
Smiles
|
C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C=1C=CC(=CC1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
100 °C
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Stirring
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Type
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CUSTOM
|
|
Details
|
with stirring for 4 h under N2
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the resulting mixture was purified by chromatography (silica gel, 200-300 mesh, CH2Cl2:MeOH=20:1)
|
Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
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|
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Type
|
product
|
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Smiles
|
NC1=CC=C(N=N1)C1=CC=C(C(=O)OC)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.8 g | |
| YIELD: PERCENTYIELD | 48% | |
| YIELD: CALCULATEDPERCENTYIELD | 48.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
